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Compound of Interest

Compound Name: Piloplex

CAS No.: 62783-28-2

Cat. No.: B1220732

Get Quote

Piloplex Technical Support Center
Welcome to the technical support center for Piloplex. This resource is designed for

researchers, scientists, and drug development professionals to address variability in the

hypotensive effect of Piloplex during experimentation.

Hypothetical Mechanism of Action for Piloplex
For the purposes of this guide, Piloplex is a novel, highly selective agonist of the endothelial

B2 bradykinin receptor (B2R). Activation of B2R stimulates the production of nitric oxide (NO)

and prostacyclin (PGI2), leading to vasodilation and a subsequent decrease in blood pressure.
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To cite this document: BenchChem. [troubleshooting variability in Piloplex hypotensive
effect]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220732/docs#troubleshooting-variability-in-piloplex-
hypotensive-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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